Cas no 55764-22-2 (S-(2,5-Dimethyl-3-furyl) thioacetate)

S-(2,5-Dimethyl-3-furyl) thioacetate structure
55764-22-2 structure
Product Name:S-(2,5-Dimethyl-3-furyl) thioacetate
CAS No:55764-22-2
MF:C8H10O2S
MW:170.228801250458
CID:56841
Update Time:2026-05-14

S-(2,5-Dimethyl-3-furyl) thioacetate Chemical and Physical Properties

Names and Identifiers

    • S-(2,5-Dimethyl-3-furyl) thioacetate
    • S-(2,5-dimethylfuran-3-yl) ethanethioate
    • Ethanethioic acid, S-(2,5-dimethyl-3-furanyl) ester
    • S-(2,5-Dimethyl-3-furyl) ethanethioate
    • 3-(Acetylthio)-2,5-dimethylfuran
    • Inchi: 1S/C8H10O2S/c1-5-4-8(6(2)10-5)11-7(3)9/h4H,1-3H3
    • InChI Key: LULNJORVPBVGRB-UHFFFAOYSA-N
    • SMILES: C(SC1C=C(C)OC=1C)(=O)C

Computed Properties

  • Exact Mass: 170.0402
  • Monoisotopic Mass: 170.04015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.5

Experimental Properties

  • Density: 1.14
  • Boiling Point: 228.7°Cat760mmHg
  • Flash Point: 92.1°C
  • Refractive Index: 1.53
  • PSA: 30.21
  • FEMA: 4034

S-(2,5-Dimethyl-3-furyl) thioacetate Related Literature

  • 1. An analysis of substituent effects on 1H and 13C NMR parameters of substituted furans. Linear free energy relationships and PM3 semiempirical calculations
    Carlos Alvarez-Ibarra,María L. Quiroga-Feijóo,Emilio Toledano J. Chem. Soc. Perkin Trans. 2 1998 679
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